Cas no 460039-36-5 (3-Amino-5-phenylpentanoic acid hydrochloride)

• Product Name: 3-Amino-5-phenylpentanoic acid hydrochloride
• CAS No: 460039-36-5
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 4651960
• PubChem ID: 9813363
• Update Time: 2025-11-01

3-Amino-5-phenylpentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-phenylpentanoic acid hydrochloride
• (S)-3-Amino-5-phenyl-pentanoic acid-HCl
• (R)-Amino-5-phenylpentanoicacidhydrochloride
• 3-amino-5-phenylpentanoic acid;hydrochloride
• Z2832013470
• 3-Amino-5-phenylpentanoic acid hydrochloride

• Inchi： 1S/C11H15NO2.ClH/c12-10(8-11(13)14)7-6-9-4-2-1-3-5-9;/h1-5,10H,6-8,12H2,(H,13,14);1H
• InChI Key： GSSXWQCQDYAEFF-UHFFFAOYSA-N
• SMILES： Cl.OC(CC(CCC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-5-phenylpentanoic acid hydrochloride

Introduction to 3-Amino-5-phenylpentanoic acid hydrochloride (CAS No. 460039-36-5)

3-Amino-5-phenylpentanoic acid hydrochloride, with the CAS number 460039-36-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and phenyl groups, making it a valuable candidate for various biological and pharmaceutical applications. The hydrochloride salt form enhances its solubility and stability, which are crucial for its use in both research and clinical settings.

The molecular structure of 3-Amino-5-phenylpentanoic acid hydrochloride consists of a five-carbon chain with an amino group at the third position and a phenyl group at the fifth position. The presence of these functional groups imparts unique chemical properties that make it an interesting subject for study. The hydrochloride salt form is particularly useful in aqueous solutions, where it can be easily dissolved and manipulated.

Recent research has highlighted the potential of 3-Amino-5-phenylpentanoic acid hydrochloride in various therapeutic areas. One notable application is in the development of novel analgesics. Studies have shown that this compound can interact with specific receptors in the central nervous system, potentially modulating pain pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Amino-5-phenylpentanoic acid hydrochloride exhibits potent analgesic effects in animal models, suggesting its potential as a lead compound for further drug development.

In addition to its analgesic properties, 3-Amino-5-phenylpentanoic acid hydrochloride has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns, and there is a continuous need for new and effective treatments. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation. A study published in the Inflammation Research journal reported that 3-Amino-5-phenylpentanoic acid hydrochloride significantly reduced inflammation in both in vitro and in vivo models.

The pharmacokinetic properties of 3-Amino-5-phenylpentanoic acid hydrochloride have also been studied extensively. Its bioavailability, distribution, metabolism, and excretion are important factors to consider when evaluating its potential as a therapeutic agent. A recent study published in the Biochemical Pharmacology journal found that this compound has good oral bioavailability and is rapidly absorbed into the bloodstream. It is metabolized primarily by the liver and excreted through the kidneys, making it suitable for chronic administration.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-Amino-5-phenylpentanoic acid hydrochloride. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in larger patient populations.

The synthesis of 3-Amino-5-phenylpentanoic acid hydrochloride involves several steps, including the formation of the amino acid backbone and the introduction of the phenyl group. Various synthetic routes have been developed to optimize yield and purity. One common method involves the condensation of phenylacetyl chloride with an appropriate amine followed by subsequent modifications to introduce the amino group at the desired position. The final step involves converting the free base to its hydrochloride salt form to enhance solubility.

In conclusion, 3-Amino-5-phenylpentanoic acid hydrochloride (CAS No. 460039-36-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in drug discovery and development.